molecular formula C4H8N6O B3432636 1,3,5-Triazine-2,4,6-triamine, polymer with formaldehyde, methylated CAS No. 68002-21-1

1,3,5-Triazine-2,4,6-triamine, polymer with formaldehyde, methylated

Cat. No. B3432636
CAS RN: 68002-21-1
M. Wt: 156.15 g/mol
InChI Key: IVJISJACKSSFGE-UHFFFAOYSA-N
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Description

Synthesis Analysis

This polymer is synthesized by the reaction between melamine and formaldehyde. The synthesis process involves the condensation of melamine and formaldehyde, resulting in the formation of the polymer.


Molecular Structure Analysis

The molecular structure of 1,3,5-Triazine-2,4,6-triamine, polymer with formaldehyde, methylated is based on structures generated from information available in ECHA’s databases . The molecular formula identifies each type of element by its chemical symbol and identifies the number of atoms of each element found in one discrete molecule of the substance .


Chemical Reactions Analysis

The oxidation of lateral moieties and the destruction of the heterocyclic ring lead to the formation of CO2 and H2O molecules . This indicates that the polymer undergoes oxidation reactions under certain conditions .

Scientific Research Applications

CO2 Adsorption

1,3,5-Triazine-2,4,6-triamine, when polymerized with formaldehyde, shows promise in CO2 adsorption. A study demonstrated that a triazine functionalized polymer exhibited a high surface area and excellent CO2 uptake capacity (Gomes, Bhanja, & Bhaumik, 2015). Additionally, nanoporous polymers based on 1,3,5-triazine units have been prepared with high CO2 adsorption capacities, indicating their potential in gas adsorption and separation applications (Xiong et al., 2014).

Polymer Building Blocks

N-Methylmelamines, derivatives of 1,3,5-Triazine-2,4,6-triamine, are valuable compounds for manufacturing modified melamine formaldehyde resins and other polymer building blocks. These polymers reduce the amount of carcinogenic formaldehyde, which is beneficial for health and environmental safety (List et al., 2016).

Textile Industry Applications

Melamine resins, derived from 1,3,5-triazine-2,4,6-triamine and formaldehyde, are used in the textile industry. They have been applied to stabilize the wrinkle-recovery of annealed wool, showcasing their effectiveness in enhancing fabric properties (Jones, Leeder, & Wemyss, 1973).

Optical Applications

Modified melamine resins, synthesized using 1,3,5-triazine-2,4,6-triamine and formaldehyde, have shown potential in optical applications. This includes the development of crosslinkable melamine-chromophore monomers used in resins with high thermal stability, advantageous for optical materials (Mahler & Rafler, 1999).

Energy Storage Materials

Porous triamide-linked polymers, synthesized from 1,3,5-triazine-2,4,6-triamine, have been explored as supports for solid-liquid phase change materials in energy storage. These polymers exhibit high surface areas and porosity, effectively encapsulating phase change materials like polyethylene glycol for efficient energy storage (Andriamitantsoa et al., 2017).

Chemical Catalysis

Melamine-formaldehyde polymers have been utilized as catalysts in chemical reactions. For instance, a mesoporous poly-melamine-formaldehyde polymer exhibited high efficiency in catalyzing the chemoselective acetalization of aldehydes, demonstrating its potential as a powerful hydrogen-bonding catalyst (Tan, Gu, Li, Ying, & Zhang, 2013).

Mechanism of Action

The polymer forms an optically transparent solution and can be linked with poly (4-vinyl phenol) (PVP) by attaching with phenol groups that reduce the hydroxyl units in the blend .

Safety and Hazards

The hazards of this substance are based on the standardized system of statements and pictograms established under the CLP (Classification Labelling and Packaging) Regulation . More specific safety and hazard information may be available from regulatory authorities or the manufacturer.

properties

IUPAC Name

formaldehyde;1,3,5-triazine-2,4,6-triamine
Source PubChem
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Description Data deposited in or computed by PubChem

InChI

InChI=1S/C3H6N6.CH2O/c4-1-7-2(5)9-3(6)8-1;1-2/h(H6,4,5,6,7,8,9);1H2
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InChI Key

IVJISJACKSSFGE-UHFFFAOYSA-N
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Description Data deposited in or computed by PubChem

Canonical SMILES

C=O.C1(=NC(=NC(=N1)N)N)N
Source PubChem
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Description Data deposited in or computed by PubChem

Molecular Formula

C4H8N6O
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Related CAS

68036-97-5, 68002-22-2, 68002-21-1, 68511-74-0, 74499-38-0, 68611-58-5, 68002-23-3, 110720-62-2, 68955-24-8, 68002-24-4, 68002-25-5, 68002-20-0
Record name 1,3,5-Triazine-2,4,6-triamine, polymer with formaldehyde, butylated methylated
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Record name 1,3,5-Triazine-2,4,6-triamine, polymer with formaldehyde, ethylated methylated
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Record name 1,3,5-Triazine-2,4,6-triamine, polymer with formaldehyde, isobutylated
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Record name 1,3,5-Triazine-2,4,6-triamine, polymer with formaldehyde, butylated, isopropylated
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Record name 1,3,5-Triazine-2,4,6-triamine, polymer with formaldehyde, 2-(2-ethoxyethoxy)ethyl Me ethers
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Record name 1,3,5-Triazine-2,4,6-triamine, polymer with formaldehyde, 2-ethylhexyl ethers
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DSSTOX Substance ID

DTXSID10974980
Record name Formaldehyde--1,3,5-triazinane-2,4,6-triimine (1/1)
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Molecular Weight

156.15 g/mol
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Physical Description

Liquid
Record name 1,3,5-Triazine-2,4,6-triamine, polymer with formaldehyde, methylated
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Product Name

Formaldehyde;1,3,5-triazine-2,4,6-triamine

CAS RN

9003-08-1, 94645-56-4, 68002-20-0, 68002-25-5, 68036-97-5, 68002-21-1, 68002-24-4, 68955-24-8, 59588-07-7
Record name Melamine resin
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Record name Formaldehyde, reaction products with melamine
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Record name 1,3,5-Triazine-2,4,6-triamine, polymer with formaldehyde, methylated
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Retrosynthesis Analysis

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Feasible Synthetic Routes

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1,3,5-Triazine-2,4,6-triamine, polymer with formaldehyde, methylated
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1,3,5-Triazine-2,4,6-triamine, polymer with formaldehyde, methylated
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1,3,5-Triazine-2,4,6-triamine, polymer with formaldehyde, methylated
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1,3,5-Triazine-2,4,6-triamine, polymer with formaldehyde, methylated
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1,3,5-Triazine-2,4,6-triamine, polymer with formaldehyde, methylated

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